molecular formula C15H12ClN3OS B2804190 N-(1,3-benzothiazol-2-yl)-6-chloro-N-ethylpyridine-3-carboxamide CAS No. 939710-60-8

N-(1,3-benzothiazol-2-yl)-6-chloro-N-ethylpyridine-3-carboxamide

Cat. No. B2804190
CAS RN: 939710-60-8
M. Wt: 317.79
InChI Key: NQZGCZUKTVOEEA-UHFFFAOYSA-N
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Description

“N-(1,3-benzothiazol-2-yl)-6-chloro-N-ethylpyridine-3-carboxamide” is a compound that belongs to the benzothiazole class . Benzothiazole derivatives are known for their wide range of applications and significant role in medicinal chemistry . They have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities .


Synthesis Analysis

The synthesis of benzothiazole derivatives, including “N-(1,3-benzothiazol-2-yl)-6-chloro-N-ethylpyridine-3-carboxamide”, often involves the use of hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl) under relatively milder reaction conditions . The compounds are usually synthesized in high yields using dimethyl formamide as a solvent .


Molecular Structure Analysis

The molecular structure of “N-(1,3-benzothiazol-2-yl)-6-chloro-N-ethylpyridine-3-carboxamide” includes a total of 30 bonds, 21 non-H bonds, 17 multiple bonds, 2 rotatable bonds, 1 double bond, 16 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 1 nine-membered ring, 1 secondary amide (aromatic), and 1 Thiazole .


Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives are diverse. For instance, a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO provides 2-unsubstituted benzothiazoles in good isolated yields with good functional group tolerance .

Safety and Hazards

The safety data sheet for a similar compound, “N-(1,3-Benzothiazol-2-yl)-2-bromo-1-ethanone”, indicates that it causes severe skin burns and eye damage and may cause respiratory irritation . It’s important to handle such compounds with care, using protective equipment and working in well-ventilated areas .

Future Directions

The future development trend and prospect of the synthesis of benzothiazole compounds are related to green chemistry from condensation of 2-aminobenzenethiol with aldehydes/ketones/acids/acyl chlorides and the cyclization of thioamide or carbon dioxide (CO2) as raw materials .

properties

IUPAC Name

N-(1,3-benzothiazol-2-yl)-6-chloro-N-ethylpyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12ClN3OS/c1-2-19(14(20)10-7-8-13(16)17-9-10)15-18-11-5-3-4-6-12(11)21-15/h3-9H,2H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NQZGCZUKTVOEEA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(C1=NC2=CC=CC=C2S1)C(=O)C3=CN=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12ClN3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

317.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1,3-benzothiazol-2-yl)-6-chloro-N-ethylpyridine-3-carboxamide

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